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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthetic routes for producing

tetramethyltin ((CH₃)₄Sn) from tin tetrachloride (SnCl₄). The document details the prevalent

Grignard reaction and the alternative Wurtz reaction, offering comprehensive experimental

protocols and quantitative data to support laboratory and developmental research.

Introduction
Tetramethyltin is a fundamental organotin compound, serving as a key precursor in the

synthesis of various organometallic reagents and materials. Its applications range from a

methylating agent in organic synthesis to a precursor for chemical vapor deposition of tin oxide

films. The efficient and high-yield synthesis of tetramethyltin is therefore of significant interest

to the chemical and materials science communities. The most common and industrially applied

method involves the reaction of tin tetrachloride with a methyl Grignard reagent. An alternative,

though less common, approach is the Wurtz-type coupling reaction.

Synthetic Methodologies
Grignard Reaction
The Grignard reaction is the most widely employed method for the synthesis of tetramethyltin,

offering high yields and relatively straightforward scalability. The reaction involves the treatment

of tin tetrachloride with a methylmagnesium halide, typically methylmagnesium chloride

(CH₃MgCl) or methylmagnesium iodide (CH₃MgI), in an ethereal solvent.
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The overall reaction is as follows:

SnCl₄ + 4 CH₃MgX → (CH₃)₄Sn + 4 MgXCl (where X = Cl, I)[1]

A slight excess of the Grignard reagent is generally used to ensure the complete conversion of

tin tetrachloride.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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